molecular formula C12H12N2O5S B8647182 Ethyl 2-cyano-2-(4-methylphenyl)sulfonyloxyiminoacetate CAS No. 40559-90-8

Ethyl 2-cyano-2-(4-methylphenyl)sulfonyloxyiminoacetate

Cat. No.: B8647182
CAS No.: 40559-90-8
M. Wt: 296.30 g/mol
InChI Key: VZCUEBMBHOCUAE-UHFFFAOYSA-N
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Description

Ethyl 2-cyano-2-(4-methylphenyl)sulfonyloxyiminoacetate is a useful research compound. Its molecular formula is C12H12N2O5S and its molecular weight is 296.30 g/mol. The purity is usually 95%.
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Properties

CAS No.

40559-90-8

Molecular Formula

C12H12N2O5S

Molecular Weight

296.30 g/mol

IUPAC Name

ethyl 2-cyano-2-(4-methylphenyl)sulfonyloxyiminoacetate

InChI

InChI=1S/C12H12N2O5S/c1-3-18-12(15)11(8-13)14-19-20(16,17)10-6-4-9(2)5-7-10/h4-7H,3H2,1-2H3

InChI Key

VZCUEBMBHOCUAE-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(=NOS(=O)(=O)C1=CC=C(C=C1)C)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

In ethyl acetate (50 ml) are dissolved ethyl 2-hydroxyimino-2-cyanoacetate (7.1 g) and triethylamine (7.0 ml). To the solution is added p-toluenesulfonyl chloride (9.5 g) with stirring under ice-cooling, and the mixture is stirred for 2 hours and allowed to stand overnight. The reaction mixture is filtered and the filtrate is concentrated. To the residue is added cyclohexane and the resulting crystals are separated by filtration and dried to give ethyl 2-(p-toluenesulfonyloxyimino)-2-cyanoacetate (13.9 g), melting point: 84°-87° C.
Quantity
9.5 g
Type
reactant
Reaction Step One
Quantity
7.1 g
Type
reactant
Reaction Step Two
Quantity
7 mL
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Two

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